Cas no 104535-31-1 (Benzeneethanol,2,5-diamino-a-methyl-3-nitro-)

• Product Name: Benzeneethanol,2,5-diamino-a-methyl-3-nitro-
• CAS No: 104535-31-1
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 209870
• PubChem ID: 5488104
• Update Time: 2025-04-19

Benzeneethanol,2,5-diamino-a-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2,5-diamino-a-methyl-3-nitro-
• 1-(2,5-diamino-3-nitrophenyl)propan-2-ol
• 4-AMINO-3-NITRO-5-BETA-HYDROXYPROPYLANILINE
• 4-Amino-3-nitro-5-β-hydroxypropylaniline
• AC1NUQ6X
• CCRIS 8126
• LS-188934
• SureCN9113733
• DTXSID70909031
• 2,5-Diamino-alpha-methyl-3-nitrobenzeneethanol
• Benzeneethanol, 2,5-diamino-alpha-methyl-3-nitro-
• SCHEMBL9113733
• 104535-31-1
• NR5RA8GLE7

• Inchi： 1S/C9H13N3O3/c1-5(13)2-6-3-7(10)4-8(9(6)11)12(14)15/h3-5,13H,2,10-11H2,1H3
• InChI Key： MXOCSXVBYBYNOZ-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=C(C=C(C=1N)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 211.09600
• Monoisotopic Mass: 211.095691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.38
• Boiling Point: 467.8°Cat760mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.666
• PSA: 118.09000
• LogP: 2.36810